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Compound of Interest

Compound Name: Dotriacontane

Cat. No.: B166350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dotriacontane (C32H66) is a long-chain n-alkane that, due to its use in various industrial

applications and its natural occurrence, may be released into the environment. Understanding

its environmental fate and degradation is crucial for assessing its potential ecological impact.

This technical guide provides a comprehensive overview of the current knowledge on the

environmental behavior of dotriacontane, including its persistence, degradation pathways, and

potential for bioaccumulation.

Physicochemical Properties
The environmental behavior of dotriacontane is largely dictated by its physicochemical

properties. As a long-chain hydrocarbon, it exhibits very low water solubility and a high octanol-

water partition coefficient (Log Kow), indicating a strong affinity for organic matter and lipids.
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Property Value Reference

Molecular Formula C32H66 [1][2]

Molecular Weight 450.87 g/mol [2]

Melting Point 65-70 °C [2]

Boiling Point 467 °C [2]

Water Solubility Practically insoluble [3]

Vapor Pressure <1 mmHg @ 20 °C [2]

Log Kow (Octanol-Water

Partition Coefficient)
16.13 (estimated) [1]

Environmental Fate
Mobility and Partitioning
Due to its low water solubility and high lipophilicity, dotriacontane released into the

environment will predominantly partition to soil, sediment, and organic matter. Its mobility in soil

is expected to be very low. Volatilization from water surfaces can occur, but this process is

likely to be attenuated by its strong adsorption to suspended solids and sediment. In the

atmosphere, dotriacontane is expected to exist in both the vapor and particulate phases.

Persistence
Dotriacontane is considered to be persistent in the environment. Its degradation is primarily

mediated by biological processes, which can be slow for long-chain alkanes.

Abiotic Degradation
Abiotic degradation processes are generally not considered the primary fate pathways for

dotriacontane in most environmental compartments.

Photodegradation: Dotriacontane does not absorb light in the environmentally relevant UV

spectrum (λ > 290 nm) and is therefore not expected to undergo direct photodegradation in
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water or soil. In the atmosphere, vapor-phase dotriacontane can be degraded by reaction

with photochemically-produced hydroxyl radicals, with an estimated half-life of 9 hours.[1]

Hydrolysis: As an alkane, dotriacontane lacks hydrolyzable functional groups and is not

susceptible to hydrolysis under typical environmental pH conditions (pH 5-9).[1]

Biodegradation
The primary mechanism for the environmental breakdown of dotriacontane is microbial

degradation. A wide variety of bacteria and some fungi possess the enzymatic machinery to

utilize n-alkanes as a source of carbon and energy.

Aerobic Biodegradation
Under aerobic conditions, the initial step in the degradation of n-alkanes is the oxidation of the

terminal methyl group, catalyzed by an alkane hydroxylase enzyme system. This leads to the

formation of a primary alcohol (dotriacanol), which is subsequently oxidized to an aldehyde and

then to a fatty acid (dotriacontanoic acid). The resulting fatty acid then enters the β-oxidation

pathway, where it is sequentially broken down into two-carbon units in the form of acetyl-CoA.

Caption: Aerobic biodegradation pathway of dotriacontane.

Anaerobic Biodegradation
Anaerobic degradation of long-chain alkanes is also possible, though it is generally a slower

process than aerobic degradation. The initial activation of the alkane molecule under anaerobic

conditions is a key and energetically challenging step. One known pathway involves the

addition of the alkane to fumarate, catalyzed by the enzyme alkylsuccinate synthase.

Quantitative Biodegradation Data
Quantitative data on the biodegradation rates of dotriacontane are limited. Studies on long-

chain alkanes in general indicate that their degradation is slower than that of shorter-chain

alkanes. One study reported an oxygen consumption of 7.8 µg/mL over 10 days for

dotriacontane in a soil suspension, suggesting that biodegradation in soil and water may be a

slow process.[1]
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Environmental
Compartment

Parameter Value Conditions Reference

Soil
Oxygen

Consumption
7.8 µg/mL

10 days, soil

suspension
[1]

Water Half-life
Data not

available
- -

Sediment Half-life
Data not

available
- -

Bioaccumulation
The high lipophilicity of dotriacontane suggests a potential for bioaccumulation in organisms.

However, its large molecular size may limit its uptake and bioavailability. An estimated

Bioconcentration Factor (BCF) of 3 suggests a low potential for bioconcentration in aquatic

organisms.[1] It is important to note that this is an estimated value, and experimental data are

needed for a definitive assessment. One source suggests that bioaccumulation may occur in

aquatic organisms.[4]

Experimental Protocols
Standardized test methods, such as those developed by the Organisation for Economic Co-

operation and Development (OECD), are used to experimentally determine the environmental

fate properties of chemicals like dotriacontane.

Biodegradability Testing (OECD 301)
The OECD 301 guideline for "Ready Biodegradability" provides a set of screening tests to

assess the potential for a chemical to be rapidly and completely biodegraded by

microorganisms under aerobic conditions.

Methodology (e.g., OECD 301 B - CO2 Evolution Test):

Test Setup: A defined concentration of the test substance (dotriacontane) is added to a

mineral medium inoculated with a mixed population of microorganisms (e.g., from activated

sludge).
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Incubation: The test vessels are incubated in the dark at a constant temperature (e.g., 20-

25°C) for 28 days.

Measurement: The amount of carbon dioxide (CO2) produced from the microbial degradation

of the test substance is measured over time.

Calculation: The percentage of biodegradation is calculated by comparing the amount of

CO2 produced to the theoretical maximum amount of CO2 that could be produced from the

complete oxidation of the test substance.

Pass Criteria: A substance is considered "readably biodegradable" if it reaches at least 60%

of its theoretical CO2 production within a 10-day window during the 28-day test period.
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Caption: Experimental workflow for a ready biodegradability test (OECD 301B).

Bioaccumulation Testing (OECD 305)
The OECD 305 guideline, "Bioaccumulation in Fish," is used to determine the bioconcentration

factor (BCF) of a chemical in fish.
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Methodology:

Acclimation: Test fish (e.g., zebrafish) are acclimated to the test conditions.

Uptake Phase: Fish are exposed to a constant, sublethal concentration of dotriacontane in

the water for a specified period (e.g., 28 days). The concentration of dotriacontane in the

water and in fish tissue is measured at regular intervals.

Depuration Phase: After the uptake phase, the fish are transferred to clean, untreated water.

The concentration of dotriacontane in the fish tissue is monitored over time as they

eliminate the substance.

Calculation: The BCF is calculated as the ratio of the concentration of dotriacontane in the

fish tissue to the concentration in the water at steady-state.

Logical Relationships in Environmental Fate
The environmental fate of dotriacontane is governed by a complex interplay of its

physicochemical properties and various environmental processes.
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Caption: Logical relationships governing the environmental fate of dotriacontane.

Conclusion
Dotriacontane is a persistent organic compound with low mobility in the environment. Its

primary degradation pathway is aerobic biodegradation, which is expected to be a slow

process. While abiotic degradation in soil and water is negligible, atmospheric

photodegradation of its vapor phase can occur. The high lipophilicity of dotriacontane
suggests a potential for bioaccumulation, although its large molecular size may limit uptake.

Further experimental studies are needed to provide more definitive quantitative data on its

biodegradation rates in various environmental compartments and its actual bioaccumulation
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potential in different organisms. This information is essential for a comprehensive

environmental risk assessment of dotriacontane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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